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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine ethyl ester

Cat. No.: B167268

Essential Safety and Handling Guide for N-Acetyl-L-
tyrosine ethyl ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of N-
Acetyl-L-tyrosine ethyl ester. The following procedural steps are designed to ensure the safe
execution of laboratory operations involving this chemical.

N-Acetyl-L-tyrosine ethyl ester is not classified as a hazardous substance or mixture
according to Regulation (EC) No 1272/2008.[1][2] However, the toxicological properties of this
material have not been fully investigated.[3] Therefore, it is prudent to handle it with care,
taking appropriate precautions to avoid contact and inhalation of the powder form.

Engineering Controls and Work Practices

To minimize exposure, the following engineering controls and work practices are
recommended:

» Ventilation: Whenever possible, handle N-Acetyl-L-tyrosine ethyl ester powder in a well-
ventilated area. For procedures that may generate dust, such as weighing or transferring, it
is best practice to work within a chemical fume hood or a ventilated balance enclosure.[1][2]

e Handling Procedures:
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o Avoid creating dust during handling.[1][2]

o Use a scoop or spatula for transferring the powder instead of pouring it, which can
generate airborne particles.

o Keep the container tightly closed when not in use.[1][2]

o Clean up spills promptly by sweeping or shoveling the material into a suitable, closed
container for disposal.[1][2] Avoid dry sweeping which can create dust; wet cleaning
methods are preferable.

e Hygiene: Wash hands thoroughly after handling the chemical, even if gloves have been
worn.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling N-Acetyl-L-
tyrosine ethyl ester:

o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles that are
approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

[2]

» Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.[1][2][4]
Nitrile gloves are a common and suitable choice for handling fine chemical powders. Always
inspect gloves before use and use proper glove removal technique to avoid skin contact with
the outer surface of the glove.[1][2]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
exposure.[1] For tasks with a higher risk of dust generation, a disposable coverall may be
considered.

o Respiratory Protection: In situations where dust generation is unavoidable and engineering
controls are not sufficient to minimize exposure, a NIOSH-approved N95 or P3 particulate
respirator may be necessary.[1][4] The use of respiratory protection should be based on a
risk assessment of the specific procedure.
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First Aid Measures

In case of accidental exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[1][2][3]

After Skin Contact: Wash the affected area with soap and plenty of water.[1][2] Remove
contaminated clothing.

After Eye Contact: Flush eyes with plenty of water for at least 15 minutes as a precaution.[1]

[2][3]

After Swallowing: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person.[1][2][3]

In all cases of significant exposure or if symptoms persist, seek medical attention.

Storage and Disposal

Storage: Store N-Acetyl-L-tyrosine ethyl ester in a cool, dry, and well-ventilated place.[2]
Keep the container tightly closed.

Disposal: Dispose of waste material and contaminated packaging in accordance with local,
state, and federal regulations. Offer surplus and non-recyclable solutions to a licensed
disposal company.[1] Do not allow the product to enter drains.[1][2]

Summary of Personal Protective Equipment
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Operation
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Procedural Workflow for Handling N-Acetyl-L-

tyrosine ethyl ester
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Workflow for Safe Handling of N-Acetyl-L-tyrosine ethyl ester
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Caption: Procedural workflow for the safe handling of N-Acetyl-L-tyrosine ethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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